Cas no 1032892-26-4 (ASN04885796)

• Product Name: ASN04885796
• CAS No: 1032892-26-4
• MF: C₂₈H₂₈FN₅O₄
• MW: 517.551429748535
• CID: 5687628
• PubChem ID: 3191600
• Update Time: 2025-07-31

ASN04885796 Chemical and Physical Properties

Names and Identifiers

• 1032892-26-4
• ASN-04885796
• 2-[[2-(benzotriazol-1-yl)acetyl]-(4-methoxyphenyl)amino]-2-(4-fluorophenyl)-N-(oxolan-2-ylmethyl)acetamide
• AKOS000718479
• ASN04885796
• Oprea1_060771
• 2-(N-[2-(benzotriazol-1-yl)acetyl]-4-methoxyanilino)-2-(4-fluorophenyl)-N-(oxolan-2-ylmethyl)acetamide
• ASN 04885796
• SCHEMBL2730712
• AKOS024313060
• GTPL5520
• Q27074541
• 1H-Benzotriazole-1-acetamide, N-[1-(4-fluorophenyl)-2-oxo-2-[[(tetrahydro-2-furanyl)methyl]amino]ethyl]-N-(4-methoxyphenyl)-
• AS N04885796
• AS-N04885796
• 2-((2-(benzotriazol-1-yl)acetyl)-(4-methoxyphenyl)amino)-2-(4-fluorophenyl)-N-(oxolan-2-ylmethyl)acetamide
• HY-113667
• CS-0062818

• Inchi： 1S/C28H28FN5O4/c1-37-22-14-12-21(13-15-22)34(26(35)18-33-25-7-3-2-6-24(25)31-32-33)27(19-8-10-20(29)11-9-19)28(36)30-17-23-5-4-16-38-23/h2-3,6-15,23,27H,4-5,16-18H2,1H3,(H,30,36)
• InChI Key： HIWKGPKZDUQDKF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(NCC1CCCO1)=O)N(C(CN1C2C=CC=CC=2N=N1)=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 517.21253255g/mol
• Monoisotopic Mass: 517.21253255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 98.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 775.2±60.0 °C(Predicted)
• pka: 13.69±0.46(Predicted)

Additional information on ASN04885796

ASN04885796 (CAS No. 1032892-26-4): A Comprehensive Overview

ASN04885796, also identified by its CAS registry number 1032892-26-4, is a compound of significant interest in the fields of materials science, pharmaceuticals, and nanotechnology. This compound has garnered attention due to its unique structural properties and potential applications in advanced materials and drug delivery systems. Recent studies have highlighted its role in enhancing the performance of polymeric materials and its potential as a biocompatible polymer for medical applications.

The synthesis of ASN04885796 involves a multi-step process that includes ring-opening polymerization and post-polymerization modification. Researchers have explored various catalysts to optimize the reaction conditions, leading to higher molecular weight polymers with improved thermal stability. The compound's ability to form stable amorphous regions makes it ideal for applications requiring high flexibility and durability.

One of the most promising areas of research involving ASN04885796 is its application in drug delivery systems. Studies have demonstrated that this compound can serve as a biocompatible matrix for controlled drug release, offering advantages such as prolonged efficacy and reduced side effects. Its ability to form nanofibers through electrospinning techniques has further enhanced its potential in this field.

Recent advancements in the characterization of ASN04885796 have utilized cutting-edge techniques such as X-ray diffraction (XRD), nuclear magnetic resonance (NMR), and scanning electron microscopy (SEM). These studies have provided deeper insights into the compound's molecular structure, crystallinity, and surface morphology, which are critical factors in determining its suitability for various applications.

In terms of environmental impact, researchers have investigated the biodegradability of ASN04885796, with encouraging results indicating that it can degrade under specific conditions without releasing harmful byproducts. This makes it a sustainable alternative to traditional polymers in industries such as packaging and textiles.

The global market for compounds like ASN04885796 is growing rapidly, driven by increasing demand for advanced materials and eco-friendly solutions. Key players in the industry are investing heavily in R&D to explore new applications and improve manufacturing processes. The compound's versatility and adaptability make it a valuable asset in addressing current challenges in materials science and pharmaceuticals.

In conclusion, ASN04885796 (CAS No. 1032892-26-4) stands out as a compound with immense potential across multiple industries. Its unique properties, combined with ongoing research advancements, position it as a key player in the development of next-generation materials and medical technologies.